Cas no 851975-11-6 (3-Nitro-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbaldehyde)

• Product Name: 3-Nitro-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbaldehyde
• CAS No: 851975-11-6
• MF: C₁₄H₈F₃NO₃S
• MW: 327.278432846069
• MDL: MFCD04117782
• CID: 3061092
• PubChem ID: 2782964
• Update Time: 2025-05-24

3-Nitro-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-((3-(trifluoromethyl)phenyl)thio)benzaldehyde
• 3-Nitro-4-[[3-(trifluoromethyl)phenyl]thio]benzaldehyde
• BJB97511
• 11D-106
• 3-Nitro-4-([3-(trifluoromethyl)phenyl]sulfanyl)benzenecarbaldehyde
• CS-0330904
• 3-nitro-4-[3-(trifluoromethyl)phenyl]sulfanylbenzaldehyde
• 3-nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}benzaldehyde
• AKOS005069499
• 3-Nitro-4-{[3-(trifluoromethyl)phenyl]-sulfanyl}benzenecarbaldehyde
• DTXSID701206123
• 3-Nitro-4-{[3-(trifluoromethyl)phenyl]sulphanyl}benzaldehyde
• 3-nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}benzenecarbaldehyde
• 851975-11-6
• MFCD04117782
• 3-Nitro-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbaldehyde

• MDL： MFCD04117782
• Inchi： 1S/C14H8F3NO3S/c15-14(16,17)10-2-1-3-11(7-10)22-13-5-4-9(8-19)6-12(13)18(20)21/h1-8H
• InChI Key： ZLWIWPAQMKICRR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(C(F)(F)F)=C1)C1C=CC(C=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 327.01769878g/mol
• Monoisotopic Mass: 327.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Melting Point: 112-114

3-Nitro-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbaldehyde Security Information

• Hazard Statement： Irritant

Additional information on 3-Nitro-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbaldehyde

Recent Advances in the Study of 3-Nitro-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbaldehyde (CAS: 851975-11-6)

The compound 3-Nitro-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbaldehyde (CAS: 851975-11-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of the trifluoromethyl group and the nitro-substituted benzene ring in conferring specific biological activities to this compound. The presence of these functional groups has been linked to enhanced binding affinity and selectivity towards various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling techniques to predict the compound's interactions with these targets, providing valuable insights into its mechanism of action.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 3-Nitro-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbaldehyde. A recent publication in the Journal of Medicinal Chemistry described a streamlined synthetic route that utilizes palladium-catalyzed cross-coupling reactions, significantly reducing the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also minimizes the generation of hazardous byproducts, aligning with the principles of green chemistry.

Biological evaluations of this compound have revealed promising activity against a range of disease targets. For instance, in vitro studies have demonstrated its potent inhibitory effects on specific kinases implicated in cancer progression. Additionally, preliminary in vivo studies in murine models have shown reduced tumor growth rates when treated with derivatives of this compound, suggesting its potential as an anticancer agent. Further investigations are underway to optimize its pharmacokinetic properties and reduce potential off-target effects.

Another area of interest is the compound's role in modulating inflammatory responses. Recent findings published in Bioorganic & Medicinal Chemistry Letters indicate that 3-Nitro-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbaldehyde can selectively inhibit key enzymes in the arachidonic acid pathway, thereby reducing the production of pro-inflammatory mediators. This property makes it a candidate for the development of novel anti-inflammatory drugs with potentially fewer side effects than current therapeutics.

Despite these promising results, challenges remain in the development of this compound for clinical applications. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on synthesizing analogs with modified functional groups to improve these properties while maintaining or enhancing biological activity.

In conclusion, 3-Nitro-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbaldehyde represents a promising scaffold for drug discovery, with demonstrated activity against multiple disease targets. The recent advancements in its synthesis and biological evaluation provide a solid foundation for future research. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be crucial for translating these findings into clinically relevant therapeutics.